2-Ethyl-2,7-diazaspiro[4.4]nonane

• IUPAC Name: 2-ethyl-2,7-diazaspiro[4.4]nonane
• InChI: InChI=1S/C9H18N2/c1-2-11-6-4-9(8-11)3-5-10-7-9/h10H,2-8H2,1H3
• InChI Key: CIMLWLBBMAKGIU-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(C1)CCNC2
• Molecular Formula: C9H18N2
• DSSTOX Substance ID: DTXSID50390529
• Molecular Weight: 154.25 g/mol
• CAS No.: 763883-32-5

Description

2-Ethyl-2,7-diazaspiro[4.4]nonane is a useful research compound. Its molecular formula is C9H18N2 and its molecular weight is 154.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

Improved Synthesis Methods

2-Ethyl-2,7-diazaspiro[4.4]nonane, as part of the diazaspiro nonane family, has been a focus in improved synthesis methods. For instance, a modified method to synthesize diazaspiro[4.4] nonane was developed, characterized by higher efficiency and better yield, using malononitrile as the starting material (Ji Zhiqin, 2004).

Structural and Molecular Studies

Studies on the crystalline and molecular structures of diazaspiro nonane derivatives have been conducted. For example, the structure of ethyl 4-benzoyl-3-hydroxy-1-(4-methylphenyl)-2-oxo-6,8-diphenyl-1,7-diazaspiro[4.4]nona-3,6,8-triene-9-carboxylate was determined by X-ray analysis (P. Silaichev et al., 2013).

Application in Asymmetric Synthesis

The compound has been used in asymmetric synthesis, such as the catalytic asymmetric cascade enamine isomerization/spirocyclization/dearomatization succession to construct spiroindolines, demonstrating both diastereoselective and enantionselective fashions (Zhiqiang Pan et al., 2020).

Synthesis of Novel Derivatives

Research has led to the synthesis of novel derivatives of diazaspiro nonane. For example, the synthesis of 9-alkyl-8-methoxy-8-methyl-1,3,6-trioxo-2,7-diazaspiro[4.4]nonane-4-carbonitriles was developed, showing the versatility of diazaspiro nonane in synthesizing complex molecules (S. V. Fedoseev et al., 2016).

Investigations in Material Science

In material science, new polyether and poly(ether ketone)s containing the rigid 1,6-diazaspiro[4.4]nonane-2,7-dione core in the backbone have been described, with applications in creating solvable, clear, colorless films with excellent thermo-oxidative stability (Hui Zhou et al., 2006).

Pharmaceutical Research

In pharmaceutical research, derivatives of 2,7-diazaspiro[4.4]nonane have been explored for their potential in treating conditions like osteoporosis. A study reported the design and synthesis of novel N-arylsufonamides featuring a diazaspiro[4.4]nonane nucleus targeting osteoclast activity, showing potential in preventing pathological bone loss without affecting bone formation (Lucile Mounier et al., 2020).

Future Directions

The future directions for research on “2-Ethyl-2,7-diazaspiro[4.4]nonane” could include further exploration of its synthesis, chemical reactions, mechanism of action, and safety and hazards. Additionally, more research is needed to understand its physical and chemical properties. The potential therapeutic applications of compounds featuring a diazaspiro[4,4]nonane nucleus, such as their ability to inhibit the guanine nucleotide exchange activity of DOCK5, could also be explored further.